Cas no 2828439-72-9 ((3,4-Dichloro-5-methoxyphenyl)boronic acid)

• Product Name: (3,4-Dichloro-5-methoxyphenyl)boronic acid
• CAS No: 2828439-72-9
• MF: C₇H₇BCl₂O₃
• MW: 220.845680475235
• CID: 5140222
• PubChem ID: 163201370
• Update Time: 2026-03-03

(3,4-Dichloro-5-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4-Dichloro-5-methoxyphenyl)boronic acid
• F74352
• 3,4-dichloro-5-methoxyphenylboronic acid
• 2828439-72-9

• Inchi： 1S/C7H7BCl2O3/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,11-12H,1H3
• InChI Key： ALEGTFLLBIANSZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(B(O)O)=CC=1OC)Cl

Computed Properties

• Exact Mass: 219.9865296g/mol
• Monoisotopic Mass: 219.9865296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on (3,4-Dichloro-5-methoxyphenyl)boronic acid

(3,4-Dichloro-5-methoxyphenyl)boronic acid: A Comprehensive Overview

The compound (3,4-Dichloro-5-methoxyphenyl)boronic acid (CAS No: 2828439-72-9) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted phenyl ring containing chlorine and methoxy substituents. The presence of these functional groups makes it a versatile building block for constructing complex molecules, especially in the realm of medicinal chemistry and material engineering.

Recent advancements in chemical synthesis have highlighted the importance of (3,4-Dichloro-5-methoxyphenyl)boronic acid as a key intermediate in the construction of bioactive compounds. Researchers have utilized this compound to synthesize novel drug candidates with potential applications in treating various diseases, including cancer and neurodegenerative disorders. The ability of this compound to undergo Suzuki-Miyaura coupling reactions has further enhanced its utility in cross-coupling chemistry, enabling the creation of diverse molecular architectures with precision and efficiency.

In addition to its role in drug discovery, (3,4-Dichloro-5-methoxyphenyl)boronic acid has also found applications in the development of advanced materials. For instance, it has been employed as a precursor for synthesizing functional polymers and nanoparticles with tailored properties. These materials exhibit unique electronic and optical characteristics, making them suitable for use in next-generation electronic devices and sensors.

The synthesis of (3,4-Dichloro-5-methoxyphenyl)boronic acid involves a multi-step process that typically begins with the bromination of an aromatic ring followed by substitution reactions to introduce the desired substituents. The final step involves the introduction of the boronic acid group through a nucleophilic aromatic substitution or other suitable methods. This process requires meticulous control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, (3,4-Dichloro-5-methoxyphenyl)boronic acid can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for downstream applications.

Recent studies have also explored the stability and reactivity of (3,4-Dichloro-5-methoxyphenyl)boronic acid under various environmental conditions. Understanding its behavior under different pH levels and temperatures is crucial for optimizing its use in industrial processes and ensuring its long-term stability during storage and transportation.

In conclusion, (3,4-Dichloro-5-methoxyphenyl)boronic acid (CAS No: 2828439-72-9) stands as a pivotal compound in modern organic chemistry due to its versatile structure and wide-ranging applications. Its role as a key intermediate in drug discovery and materials science underscores its importance in advancing both academic research and industrial innovation. As research continues to uncover new potential uses for this compound, it is poised to remain a cornerstone in the development of cutting-edge chemical technologies.